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Compound of Interest

Compound Name: Diallylmethylamine

Cat. No.: B1582482

This guide provides a comprehensive overview of the chemical properties of
diallylmethylamine, tailored for researchers, scientists, and professionals in drug
development.

Core Chemical Data

Diallylmethylamine, also known as N-methyl-N,N-diallylamine, is a tertiary amine with the
chemical formula C7H13N.[1] It is characterized by a methyl group and two allyl groups
attached to a central nitrogen atom.

A summary of its key molecular and physical properties is presented in the table below.

Property Value Source

Molecular Formula C7H13N PubChem[1]

Molecular Weight 111.18 g/mol PubChem[1]

Alternate Molecular Weight 111.19 g/mol CymitQuimica[2], Cheméo[3]
Appearance Colorless to Yellow liquid CymitQuimica[2]

CAS Number 2424-01-3 PubChem[1]

Synthesis of Diallylmethylamine
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While specific, detailed experimental protocols for the synthesis of diallylmethylamine are not
readily available in the public domain, a general synthetic approach can be inferred from
standard organic chemistry principles. A plausible method involves the alkylation of
methylamine with an allyl halide, such as allyl bromide.

This reaction would typically proceed as a nucleophilic substitution, where the nitrogen atom of
methylamine attacks the electrophilic carbon of the allyl halide. The reaction would be carried
out in the presence of a base to neutralize the hydrohalic acid byproduct. To achieve
diallylation, a molar excess of the allyl halide would be used.

A logical workflow for such a synthesis is depicted in the following diagram:
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A generalized workflow for the synthesis of diallylmethylamine.

It is important to note that this represents a theoretical pathway, and optimization of reaction
conditions, including temperature, reaction time, and choice of base and solvent, would be
necessary to achieve a high yield and purity of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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